Cas no 890638-37-6 (N-(4-{2,5-dimethyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylamino}phenyl)acetamide)

• Product Name: N-(4-{2,5-dimethyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylamino}phenyl)acetamide
• CAS No: 890638-37-6
• MF: C₂₃H₂₃N₅O
• MW: 385.461624383926
• CID: 6561913
• Update Time: 2025-07-08

N-(4-{2,5-dimethyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylamino}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2,5-dimethyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylamino}phenyl)acetamide
• N-[4-[[2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl]amino]phenyl]acetamide

• Inchi： 1S/C23H23N5O/c1-14-5-7-18(8-6-14)22-16(3)27-28-21(13-15(2)24-23(22)28)26-20-11-9-19(10-12-20)25-17(4)29/h5-13,26H,1-4H3,(H,25,29)
• InChI Key： BWJORJRWTACPBR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2N3N=C(C)C(C4=CC=C(C)C=C4)=C3N=C(C)C=2)C=C1)(=O)C

Additional information on N-(4-{2,5-dimethyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylamino}phenyl)acetamide

N-(4-{2,5-Dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamino}phenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 890638-37-6, known as N-(4-{2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamino}phenyl)acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have garnered considerable attention due to their unique structural properties and biological activities.

Pyrazolo[1,5-a]pyrimidine is a heterocyclic aromatic compound characterized by a fused pyrazole and pyrimidine ring system. The presence of this core structure in N-(4-{2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamino}phenyl)acetamide contributes to its stability and reactivity. The molecule's functional groups, including the acetamide group and the 4-methylphenyl substituent, play crucial roles in modulating its chemical behavior and biological interactions.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery. These compounds have been investigated for their potential as kinase inhibitors, which are critical in the treatment of various diseases, including cancer and inflammatory disorders. The N-(4-{2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamino}phenyl)acetamide compound has shown promising results in preclinical trials, demonstrating its ability to inhibit specific kinases involved in cellular signaling pathways.

The synthesis of this compound involves a multi-step process that includes the formation of the pyrazolo[1,5-a]pyrimidine core followed by functionalization with the acetamide group. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. The use of advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions has significantly improved the efficiency of this process.

In terms of applications, N-(4-{2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamino}phenyl)acetamide has been explored for its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways without causing significant off-target effects.

Moreover, this compound has been studied for its anti-inflammatory properties. Experimental data indicate that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular mechanisms underlying the biological activity of N-(4-{2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamino}phenyl)acetamide. Molecular docking studies have revealed that the compound interacts with key residues in the active site of target kinases, providing insights into its binding affinity and selectivity.

In conclusion, N-(4-{2,5-dimethyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylamino}phenyl)acetamide (CAS No. 890638-37-6) is a versatile compound with significant potential in drug development. Its unique structural features and biological activities make it a valuable tool in addressing unmet medical needs. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical translation.